Aloxiprin
Overview
Description
Aloxiprin, also known as aluminium acetylsalicylate, is a medical drug used for the treatment of pain and inflammation associated with musculoskeletal and joint disorders . It is known for its anti-inflammatory, antipyretic, and analgesic properties . Aloxiprin is a chemical compound of aluminium hydroxide and aspirin .
Molecular Structure Analysis
The chemical formula of Aloxiprin is C9H8Al2O7 . Its molar mass is 402.288 g/mol . The structure of Aloxiprin can be represented by the SMILES notation: [Al+3].O=C (Oc1ccccc1C ( [O-])=O)C. [OH-]. [O-]C (=O)c1ccccc1OC (=O)C .Scientific Research Applications
Comparative Studies in Medical Treatments
- Indoprofen vs. Aloxiprin in Juvenile Chronic Arthritis : Indoprofen showed superior efficacy to aloxiprin in reducing soft tissue swelling, joint limitation, and improving grip strength in children with juvenile chronic arthritis (Price, Venning, & Ansell, 1985).
- Micro-Encapsulated Aspirin vs. Aloxiprin in Rheumatoid Arthritis : A randomized crossover trial revealed that both drugs improved clinical status in rheumatoid arthritis patients, with no significant difference in response, except for a better effect of micro-encapsulated aspirin on functional status (Wright, 1976).
- Niflumic Acid vs. Aloxiprin in Rheumatoid Arthritis : In a double-blind trial comparing niflumic acid and aloxiprin in rheumatoid arthritis patients, both drugs showed similar effects, with niflumic acid slightly better in terms of articular index (Vojtíšek, Kaňková, Pavelka, & Hándlová, 1975).
- Tolmetin Sodium vs. Aloxiprin in Osteoarthritis and Soft Tissue Rheumatism : In osteoarthritis and soft tissue rheumatism, both tolmetin sodium and aloxiprin improved patient conditions over three months, but tolmetin sodium had fewer side effects (Balme, Wojtulewski, & Huskisson, 1980).
Biochemical and Cellular Studies
- Inhibition of Platelet Release Reaction : Aloxiprin showed an inhibitory effect on platelet release reaction induced by adenosine diphosphate in volunteers, though less marked compared to other aspirin formulations (Rowan, Renton, McDonald, Corne, & Brown, 1976).
- Effect on Pituitary-Thyroid Axis and Plasma Cortisol : Aloxiprin increased serum levels of free thyroxine and decreased levels of other hormones like cortisol and thyrotrophin in healthy human volunteers (Langer, Földes, Michajlovskij, Jezova, Klimeš, Michalko, & Závada, 1978).
Novel Drug Development and Aspirin-Triggered Pathways
- Novel NSAID-Derived Drugs for Alzheimer’s Disease : Research on NSAID-derived drug conjugates, including those related to aspirin, explores potential treatments for Alzheimer’s Disease without gastrointestinal toxicity (Cacciatore, Marinelli, Fornasari, Cerasa, Eusepi, Türkez, Pomilio, Reale, D'Angelo, Costantini, & Di Stefano, 2016).
- Lipoxin A4 Receptor Activation and Inflammation : Studies on lipoxin A4 receptor (ALX) activation demonstrate its role in anti-inflammatory and proresolving signals, relevant to aloxiprin's mechanism of action (Chiang, Serhan, Dahlén, Drazen, Hay, Rovati, Shimizu, Yokomizo, & Brink, 2006).
Plasma Salicylate Levels and Direct Cardiac Effects
- Plasma Salicylate Levels in Rheumatoid Arthritis : Plasma salicylate levels produced by aloxiprin were found to be less than those obtained with other salicylate preparations in rheumatoid arthritis patients (Armstrong, Tjkich, & Goatcher, 1970).
- Direct Effects on Cardiac Function : Research on the direct effects of aloxiprin-like drugs on cardiac function highlights potential impacts on heart health (Salem, Kosanović, Qureshi, Ljubisavljevic, & Howarth, 2009).
Safety and Hazards
properties
IUPAC Name |
dialuminum;2-acetyloxybenzoic acid;oxygen(2-) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O4.2Al.3O/c1-6(10)13-8-5-3-2-4-7(8)9(11)12;;;;;/h2-5H,1H3,(H,11,12);;;;;/q;2*+3;3*-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXCPYJZDGPQDRA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC=CC=C1C(=O)O.[O-2].[O-2].[O-2].[Al+3].[Al+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8Al2O7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60238044 |
Source
|
| Record name | Aloxiprin [INN:BAN:DCF] | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60238044 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Aloxiprin | |
CAS RN |
9014-67-9 |
Source
|
| Record name | Aloxiprin [INN:BAN:DCF] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0009014679 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Aloxiprin | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB13509 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | Aloxiprin [INN:BAN:DCF] | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60238044 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ALOXIPRIN | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6QT214X4XU | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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